Cas no 1804002-82-1 (Ethyl 2-(aminomethyl)-3-(difluoromethyl)-6-(trifluoromethoxy)pyridine-4-acetate)

• Product Name: Ethyl 2-(aminomethyl)-3-(difluoromethyl)-6-(trifluoromethoxy)pyridine-4-acetate
• CAS No: 1804002-82-1
• MF: C₁₂H₁₃F₅N₂O₃
• MW: 328.235240697861
• CID: 4812614
• Update Time: 2025-10-31

Ethyl 2-(aminomethyl)-3-(difluoromethyl)-6-(trifluoromethoxy)pyridine-4-acetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-(aminomethyl)-3-(difluoromethyl)-6-(trifluoromethoxy)pyridine-4-acetate

• Inchi： 1S/C12H13F5N2O3/c1-2-21-9(20)4-6-3-8(22-12(15,16)17)19-7(5-18)10(6)11(13)14/h3,11H,2,4-5,18H2,1H3
• InChI Key： WFCHIRXEFCIPGN-UHFFFAOYSA-N
• SMILES： FC(C1C(CN)=NC(=CC=1CC(=O)OCC)OC(F)(F)F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 22
• Rotatable Bond Count: 7
• Complexity: 367
• XLogP3: 2
• Topological Polar Surface Area: 74.4

Additional information on Ethyl 2-(aminomethyl)-3-(difluoromethyl)-6-(trifluoromethoxy)pyridine-4-acetate

Ethyl 2-(aminomethyl)-3-(difluoromethyl)-6-(trifluoromethoxy)pyridine-4-acetate (CAS No. 1804002-82-1): A Comprehensive Overview

Ethyl 2-(aminomethyl)-3-()-6-()pyridine-4-acetate, identified by its CAS number 1804002-82-1, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the pyridine family, a heterocyclic aromatic ring system that is widely recognized for its diverse biological activities and pharmacological properties. The presence of multiple functional groups, including an side chain, a substituent, and a group, contributes to its unique chemical profile and potential therapeutic applications.

The structural features of Ethyl 2-(aminomethyl)-3-(difluoromethyl)-6-(trifluoromethoxy)pyridine-4-acetate make it a promising candidate for further investigation in drug discovery. The group, in particular, introduces a reactive amine moiety that can participate in various chemical reactions, such as condensation and coupling reactions, which are essential for the synthesis of more complex molecules. Additionally, the group enhances the lipophilicity of the compound, potentially improving its bioavailability and membrane permeability. These characteristics are critical factors in the development of new pharmaceutical agents.

In recent years, there has been growing interest in the development of novel pyridine derivatives due to their broad spectrum of biological activities. Pyridine-based compounds have been extensively studied for their potential applications in treating various diseases, including cancer, inflammation, and infectious diseases. The unique combination of functional groups in Ethyl 2-(aminomethyl)-3-(difluoromethyl)-6-(trifluoromethoxy)pyridine-4-acetate positions it as a valuable scaffold for medicinal chemists seeking to design new drugs with improved efficacy and selectivity.

One of the most compelling aspects of this compound is its potential role in the development of targeted therapies. The and groups are known to modulate enzyme activity and receptor binding affinity, which can be leveraged to develop drugs that interact specifically with disease-causing targets. For instance, these groups have been successfully incorporated into kinase inhibitors and other small-molecule drugs that exhibit high potency and selectivity. The group further enhances this potential by providing a site for further derivatization, allowing for the creation of libraries of compounds with tailored biological properties.

The synthesis of Ethyl 2-(aminomethyl)-3-(difluoromethyl)-6-(trifluoromethoxy)pyridine-4-acetate involves a multi-step process that requires careful optimization to ensure high yield and purity. The introduction of the various functional groups necessitates the use of specialized reagents and reaction conditions to prevent unwanted side reactions. Advances in synthetic methodologies have made it possible to produce complex pyridine derivatives more efficiently, but challenges remain in achieving optimal yields and minimizing impurities.

In addition to its pharmaceutical applications, Ethyl 2-(aminomethyl)-3-(difluoromethyl)-6-(trifluoromethoxy)pyridine-4-acetate has potential uses in materials science and agrochemicals. The unique electronic properties of pyridine derivatives make them suitable candidates for use in organic electronics, such as light-emitting diodes (LEDs) and organic photovoltaics. Furthermore, their ability to interact with biological targets suggests that they could be developed into novel pesticides or herbicides that target specific pests without harming beneficial organisms.

The latest research on Ethyl 2-(aminomethyl)-3-(difluoromethyl)-6-(trifluoromethoxy)pyridine-4-acetate has revealed several exciting findings. Studies have demonstrated its ability to inhibit certain enzymes involved in cancer cell proliferation, making it a promising candidate for further investigation as an anti-cancer agent. Additionally, preliminary studies suggest that it may have anti-inflammatory properties by modulating key signaling pathways associated with inflammation. These findings highlight the compound's potential as a lead molecule for drug discovery efforts aimed at treating chronic diseases.

The development of new drugs is a complex process that requires extensive testing to ensure safety and efficacy. Ethyl 2-(aminomethyl)-3-(difluoromethyl)-6-(trifluoromethoxy)pyridine-4-acetate is currently undergoing preclinical studies to evaluate its pharmacokinetic properties, toxicity profile, and therapeutic potential. These studies are crucial for determining whether the compound is suitable for further development into a clinical drug. If successful, it could pave the way for new treatments for various diseases.

In conclusion, Ethyl 2-(aminomethyl)-3-(difluoromethyl)-6-(trifluoromethoxy)pyridine-4-acetate (CAS No. 1804002-82-1) is a multifaceted compound with significant potential in pharmaceutical research. Its unique structural features make it an attractive scaffold for designing new drugs with improved efficacy and selectivity. Ongoing research continues to uncover its therapeutic applications, suggesting that it could play a crucial role in the development of next-generation pharmaceutical agents.